SCR-4026
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Overview
Description
SCR-4026 is an inhibitor of the nNOS-PSD-95 interaction. This compound exhibits neuroprotective activities in NMDA-induced or Oxygen and glucose deprivation (OGD)-induced neuronal damage in primary cortical neurons cultures, and ameliorates focal cerebral ischemic damage in rats subjected to middle cerebral artery occlusion (MCAO) and reperfusion. This compound also promotes neural stem cells to differentiate into neurons-like cells.
Scientific Research Applications
Stem Cell Research and Public Stakeholder Views :
- Stem cell research (SCR) is significant in biomedical research, offering therapeutic possibilities for a range of diseases and injuries. It involves ethical, legal, and social issues, posing challenges for policy makers. This paper explores public responses to SCR and examines the roles and impacts of stakeholder groups including patient organizations and scientific research entities (Downey & Geransar, 2008).
SCR Deactivation in Utility Boilers :
- A study on the deactivation of selective catalytic reduction (SCR) in a utility boiler cofiring wood waste and coal. The study provides insights into SCR catalytic activity and the impact of factors like alkali and calcium sulfate deposition (Strege et al., 2008).
Single Cell Raman Spectroscopy (SCRS) in Cell Sorting and Imaging :
- SCRS is a non-invasive, label-free technology used for in vivo analysis of living cells. This technology provides a molecular 'fingerprint' of a single cell, allowing differentiation of various cell types. The paper discusses enhancing the signal of spontaneous Raman spectroscopy (Li et al., 2012).
Social Validity in Single-Case Research :
- This systematic literature review discusses the concept of social validity in single-case research (SCR) within special education research. It emphasizes the social importance of goals, acceptability of procedures, and effectiveness of outcomes in SCR (Snodgrass et al., 2018).
Advances in Single Cell Raman Spectroscopy Technologies :
- The paper provides a review of recent advances in SCRS technologies and their applications in environmental and biological studies. It highlights the high-resolution, non-invasive, and molecular-specific nature of these technologies (Wang et al., 2020).
properties
Molecular Formula |
C14H12Cl2N2O2 |
---|---|
Molecular Weight |
311.16 |
IUPAC Name |
4-(2-Amino-4,6-dichloro-phenoxymethyl)-benzamide |
InChI |
InChI=1S/C14H12Cl2N2O2/c15-10-5-11(16)13(12(17)6-10)20-7-8-1-3-9(4-2-8)14(18)19/h1-6H,7,17H2,(H2,18,19) |
InChI Key |
WDGFRIHJXKWMFP-UHFFFAOYSA-N |
SMILES |
O=C(N)C1=CC=C(COC2=C(Cl)C=C(Cl)C=C2N)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SCR-4026; SCR4026; SCR 4026 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.